N-(3'-acetyl-2-oxo-1-{[2-(propan-2-yloxy)phenyl]methyl}-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl)acetamide

• IUPAC Name: N-[4-acetyl-2'-oxo-1'-[(2-propan-2-yloxyphenyl)methyl]spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C23H24N4O4S/c1-14(2)31-20-12-8-5-9-17(20)13-26-19-11-7-6-10-18(19)23(21(26)30)27(16(4)29)25-22(32-23)24-15(3)28/h5-12,14H,13H2,1-4H3,(H,24,25,28)
• InChI Key: PYCQOXPOHXLSBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1CN2C3=CC=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

N-(3'-acetyl-2-oxo-1-{[2-(propan-2-yloxy)phenyl]methyl}-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl)acetamide is a useful research compound. Its molecular formula is C23H24N4O4S and its molecular weight is 452.53. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques : The synthesis of similar compounds involves cyclocondensation reactions, which are key in forming the spiro and thiadiazole components of these molecules (Saxena et al., 2011). These techniques are crucial for creating the complex framework that characterizes these compounds, offering potential pathways for synthesizing the compound .

• Chemical Reactivity : The reactivity of similar compounds under acetylating conditions has been studied, revealing that thiosemicarbazones form diacetylthiosemicarbazones and thiadiazolines instead of expected products, suggesting a complex reactivity that could be relevant to the compound (Somogyi, 1991). Understanding these reactions is vital for manipulating the compound's structure and enhancing its potential applications.

• Derivative Formation : Studies on derivative formation, such as the synthesis of N-(3'-acetyl-8-nitro-2,3-dihydro-1H,3'H-spiro[quinoline-4,2'-[1,3,4]thiadiazol]-5'-yl) acetamides, highlight the potential for creating a range of compounds with varied properties for different applications, including possible biological activities (Shyamsivappan et al., 2022).

• Structural Analysis : The structure and configuration of related spiro compounds have been determined through techniques such as X-ray diffraction analysis, providing a basis for understanding the molecular geometry and electronic properties of these complex molecules (Radul et al., 2005). This knowledge is essential for predicting the behavior and potential applications of the compound of interest.